Cas no 1992963-50-4 (tert-butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate)

• Product Name: tert-butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate
• CAS No: 1992963-50-4
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 6491899
• PubChem ID: 121605191
• Update Time: 2025-07-18

tert-butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate
• EN300-19458670
• AKOS026740699
• 1992963-50-4

• Inchi： 1S/C16H25NO3/c1-15(2,3)20-14(18)16(4,17)11-10-12-6-8-13(19-5)9-7-12/h6-9H,10-11,17H2,1-5H3
• InChI Key： NXJKUHHRWNRJQX-UHFFFAOYSA-N
• SMILES： O(C(C(C)(CCC1C=CC(=CC=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.18344366g/mol
• Monoisotopic Mass: 279.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate

Research Brief on tert-Butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate (CAS: 1992963-50-4)

The compound tert-butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate (CAS: 1992963-50-4) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the tert-butyl ester and methoxyphenyl groups, make it a versatile building block for the development of bioactive molecules. Researchers have successfully employed this compound in the synthesis of peptide mimetics and small-molecule inhibitors targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in the synthesis of protease inhibitors. The study reported that derivatives of tert-butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate exhibited potent inhibitory activity against several clinically relevant proteases, with IC50 values in the nanomolar range. The methoxyphenyl moiety was found to play a critical role in enhancing binding affinity to the target enzymes.

Another significant development involves the compound's application in central nervous system (CNS) drug discovery. A recent patent application (WO2023056789) describes the use of tert-butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate as a precursor for neuroprotective agents. The patent claims that structural analogs of this compound show promising activity in models of neurodegenerative diseases, potentially offering new therapeutic avenues for conditions such as Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, advances have been made in optimizing the production of tert-butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate. A 2024 publication in Organic Process Research & Development details an improved catalytic asymmetric synthesis route that achieves higher yields (up to 85%) and excellent enantiomeric excess (>99%). This methodological advancement addresses previous challenges in large-scale production and stereochemical control.

Ongoing research is exploring the compound's potential in oncology applications. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests that certain derivatives exhibit selective cytotoxicity against cancer cell lines while showing minimal effects on normal cells. The 4-methoxyphenyl group appears to contribute to this selectivity, though the exact mechanism remains under investigation.

In conclusion, tert-butyl 2-amino-4-(4-methoxyphenyl)-2-methylbutanoate (CAS: 1992963-50-4) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its structural features make it particularly suited for the development of enzyme inhibitors and CNS-targeting therapeutics. As research continues, we anticipate further elucidation of its pharmacological properties and broader utility in drug discovery programs.